Cas no 1803581-83-0 (3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride)

• Product Name: 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride
• CAS No: 1803581-83-0
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 5055443
• PubChem ID: 75481669
• Update Time: 2026-02-28

3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one hydrochloride
• 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride

• Inchi： 1S/C13H15NO.ClH/c15-13-11-6-12(13)9-14(8-11)7-10-4-2-1-3-5-10;/h1-5,11-12H,6-9H2;1H
• InChI Key： BLYLDZPTTKAKNJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CN(CC3C=CC=CC=3)CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 20.3

3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride

Introduction to 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride (CAS No. 1803581-83-0)

The compound 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride (CAS No. 1803581-83-0) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its unique bicyclic structure and functional groups, has garnered considerable attention for its potential applications in medicinal chemistry and drug discovery.

At the core of this compound's structure lies a bicyclo[3.1.1]heptane scaffold, which is a privileged motif in medicinal chemistry due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The presence of an azabicyclic ring enhances the compound's rigidity, which is often desirable for binding to biological targets with high specificity. Additionally, the incorporation of a benzyl group at the 3-position introduces hydrophobicity, further modulating its interactions with biological systems.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it more suitable for various pharmaceutical applications. These properties have positioned 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride as a promising candidate for further investigation in therapeutic areas such as central nervous system disorders, inflammation, and cancer.

Recent research has highlighted the potential of azabicyclic compounds as scaffolds for drug development due to their ability to engage with a wide range of biological targets. For instance, studies have demonstrated that azabicyclo[3.1.1]heptanes can interact with enzymes and receptors involved in neurotransmitter pathways, making them attractive candidates for treating neurological conditions. The benzyl group in this compound further enhances its pharmacological profile by influencing its metabolic stability and binding affinity.

In the realm of medicinal chemistry, the synthesis of bicyclo[3.1.1]heptanones remains a challenging yet rewarding endeavor. The introduction of nitrogen into the bicyclic system introduces conformational flexibility and electronic diversity, which can be exploited to fine-tune the compound's biological activity. The synthesis of 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity.

One of the key challenges in synthesizing this compound is controlling the stereochemistry of the azabicyclic core, as even minor deviations can significantly impact its biological activity. Advances in catalytic methods and asymmetric synthesis have provided new tools for constructing complex cyclic structures with high enantioselectivity. These advancements have enabled chemists to access previously inaccessible molecular architectures, expanding the toolkit available for drug discovery.

The hydrochloride salt form of this compound has been shown to exhibit improved pharmacokinetic properties compared to its free base form. This is particularly important for oral administration, where solubility and bioavailability are critical factors determining therapeutic efficacy. The salt form also enhances the compound's stability during storage and transportation, making it more practical for clinical trials and commercialization.

Current research is exploring the potential of 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride as an inhibitor of enzymes involved in inflammatory pathways. Studies have indicated that compounds with similar structures can modulate the activity of cyclooxygenases (COX) and lipoxygenases (LOX), which are key enzymes in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, bicyclo[3.1.1]heptanones have shown promise in reducing inflammation and pain associated with various diseases.

In addition to its anti-inflammatory potential, this compound has also been investigated for its effects on central nervous system (CNS) disorders. The unique structural features of azabicyclic compounds allow them to interact with neurotransmitter receptors such as serotonin receptors (5-HT) and dopamine receptors (D2). Preliminary studies suggest that 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one;hydrochloride may exhibit anxiolytic and antidepressant effects by modulating these receptor systems.

The benzyl group at the 3-position plays a crucial role in determining the compound's pharmacological activity by influencing its binding affinity to biological targets. Computational modeling studies have been instrumental in understanding how this substituent interacts with receptor sites at an atomic level. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity.

The synthesis of bicyclo[3.1.1]heptanones continues to evolve with advancements in synthetic methodologies such as transition metal-catalyzed reactions and biocatalysis techniques like enzymatic resolution or asymmetric hydrogenation processes enhance access to enantiomerically pure compounds efficiently while minimizing environmental impact through greener synthetic routes designed around sustainable chemistry principles aimed at reducing waste generation throughout production processes ensuring both cost-effectiveness reliability when scaling up manufacturing operations within industrial settings where efficiency sustainability economic viability are paramount considerations driving innovation forward within modern pharmaceutical development pipelines toward achieving next-generation therapeutics capable addressing unmet medical needs worldwide effectively safely responsibly advancing human health outcomes through continuous scientific exploration discovery collaboration across disciplines boundaries pushing frontiers knowledge expanding horizons possibilities endless when interdisciplinary approaches converge synergistically toward common goals improving lives positively impacting society globally through transformative breakthroughs driven passion dedication expertise collective effort humanity united purposeful pursuit excellence advancing science technology improving quality life everyone everywhere every time now more than ever before before before before before before before before before before before before